(2S)-2-amino-4-(hydroxyphosphonoyl)butanoic acid hydrochloride
Overview
Description
“(2S)-2-amino-4-(hydroxyphosphonoyl)butanoic acid hydrochloride” is a compound that contains a total of 25 atoms. There are 12 Hydrogen atoms, 6 Carbon atoms, 1 Nitrogen atom, 5 Oxygen atoms, and 1 Phosphorous atom . The compound is also known as "(2S)-2-acetamido-4-(hydroxyphosphonoyl)butanoic acid" .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a cascade biocatalysis system in Escherichia coli BL21 was employed for producing optically pure (S)-2-hydroxybutyric acid from bulk chemical L-threonine . Another study reported a practical and cost-effective route for scalable synthesis of 2-[(4-dodecyloxyphenyl)sulfonyl]butanoic acid, a key intermediate of a new cyan dye-forming coupler containing a sulfone group .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-4-(hydroxyphosphonoyl)butanoic acid hydrochloride involves the protection of the carboxylic acid group, followed by the addition of a phosphonate group and deprotection of the carboxylic acid group. The amino group is then introduced and the final product is obtained as a hydrochloride salt.", "Starting Materials": [ "Butanoic acid", "Di-tert-butyl dicarbonate", "Triethyl phosphite", "Hydrochloric acid", "Sodium hydroxide", "N,N-Dimethylformamide", "N,N'-Dicyclohexylcarbodiimide", "2-Aminoethanol" ], "Reaction": [ "Butanoic acid is protected with di-tert-butyl dicarbonate in the presence of triethylamine to form the corresponding tert-butyl ester.", "The tert-butyl ester is treated with triethyl phosphite and N,N'-dicyclohexylcarbodiimide to form the corresponding phosphonate ester.", "The tert-butyl ester and the phosphonate ester are deprotected with hydrochloric acid to form the corresponding carboxylic acid and phosphonic acid.", "The carboxylic acid is then treated with N,N-dimethylformamide and 2-aminoethanol to form the corresponding amide.", "The final product is obtained as a hydrochloride salt by treating the amide with hydrochloric acid and sodium hydroxide." ] } | |
| 126204-83-9 | |
Molecular Formula |
C4H11ClNO4P |
Molecular Weight |
203.6 |
Purity |
95 |
Origin of Product |
United States |
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